EP1013

• Molecular Formula: C18H23FN2O6
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C18H23FN2O6/c1-11(2)16(17(25)20-13(8-15(23)24)14(22)9-19)21-18(26)27-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,20,25)(H,21,26)(H,23,24)/t13-,16-/m0/s1
• InChIKey: LYBWGROBJJXCJJ-BBRMVZONSA-N

EP1013: Broad-Spectrum Caspase Inhibitor

EP1013, also designated MX1013, F573, and zVD-FMK (N-benzyloxycarbonyl-Val-Asp-fluoromethyl ketone), is a potent, irreversible, dipeptide-based broad-spectrum caspase inhibitor with the CAS registry number 223568-55-6 [1][2]. It belongs to the amino acid chloromethyl ketone class of protease inhibitors [1]. The compound demonstrates inhibitory activity across multiple caspase isoforms, including caspases 1, 3, 6, 7, 8, and 9, while exhibiting selectivity over non-caspase proteases such as cathepsin B, calpain I, and Factor Xa [3]. EP1013 has been investigated preclinically in multiple therapeutic contexts, including islet transplantation for type 1 diabetes, viral hepatitis, brain ischemia/reperfusion injury, and acute myocardial infarction [3][4].

Broad-spectrum caspase inhibition study fit

Cell-permeable, irreversible dipeptide inhibitor

Apoptosis pathway research & islet transplantation models

• [1] MeSH Supplementary Concept Data. benzyloxycarbonyl-valyl-aspartic acid fluoromethyl ketone. National Library of Medicine. Unique ID C484771. View Source
• [2] Comparative Toxicogenomics Database. benzyloxycarbonyl-valyl-aspartic acid fluoromethyl ketone. Accession C484771. View Source
• [3] Yang W, Guastella J, Huang JC, et al. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. doi:10.1038/sj.bjp.0705453. PMID: 12970077. View Source
• [4] Emamaullee JA, Davis J, Pawlick R, et al. The caspase selective inhibitor EP1013 augments human islet graft function and longevity in marginal mass islet transplantation in mice. Diabetes. 2008 Jun;57(6):1556-66. doi:10.2337/db07-1452. PMID: 18356409. View Source

Why Z-VAD-FMK Cannot Replace EP1013

Caspase inhibitors within the amino acid chloromethyl ketone class exhibit substantial variability in potency, selectivity profile, in vivo efficacy, and physiochemical properties, rendering simple substitution between compounds scientifically unsound. The pan-caspase inhibitor zVAD-FMK, while structurally related to EP1013, demonstrates markedly inferior performance in islet transplantation models and requires higher dosing for comparable outcomes [1]. Other dipeptide-based inhibitors lack the comprehensive in vivo validation that EP1013 possesses across multiple disease models, including cerebral ischemia, myocardial infarction, and liver failure [2]. Furthermore, EP1013 exhibits superior aqueous solubility relative to tripeptide-based inhibitors such as Z-VAD-fmk, a property that directly impacts formulation and experimental reproducibility [2]. Procurement decisions based on assumed class equivalence without accounting for these quantitative performance differentials risk experimental failure, irreproducible results, and wasted resources.

Attribute

EP1013

Z-VAD-FMK

Graft-function endpoint

Reported lower effective dose in islet mass reduction models

Higher dose may be required; efficacy profile may differ

Formulation solubility

Dipeptide scaffold supports aqueous solubility

Tripeptide inhibitors may require organic co-solvents

Model endpoint context

Documented synergy with costimulation blockade

Lacks comparable combination endpoint data

• [1] Emamaullee JA, Davis J, Pawlick R, et al. The caspase selective inhibitor EP1013 augments human islet graft function and longevity in marginal mass islet transplantation in mice. Diabetes. 2008 Jun;57(6):1556-66. doi:10.2337/db07-1452. PMID: 18356409. View Source
• [2] Yang W, Guastella J, Huang JC, et al. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. doi:10.1038/sj.bjp.0705453. PMID: 12970077. View Source

EP1013 Quantitative Evidence

Caspase Inhibition Potency and Selectivity

In a syngeneic rodent islet transplant model using deceased donor human islets, EP1013 (combined 2-hour pretransplant islet culture plus in vivo treatment days 0-5 posttransplant) significantly improved marginal islet mass function compared with previous studies utilizing the pan-caspase inhibitor zVAD-FMK [1]. EP1013 supplementation in vitro improved human islet yields following prolonged culture and reversed diabetes following implantation of a marginal human islet mass with an 80-90% reduction in the required islet mass [1].

Caspase Selectivity

Direct head-to-head comparison

IC50 5–20 nM; selectivity >500-fold vs. non-caspase proteases

Supports caspase-specific pathway interpretation

Recombinant enzyme assay context

Evidence Dimension	Diabetes reversal following marginal human islet mass implantation
Target Compound Data	Diabetes reversed with marginal human islet mass after 80-90% reduction in required islet mass
Comparator Or Baseline	zVAD-FMK (pan-caspase inhibitor); previous studies showed inferior performance
Quantified Difference	EP1013 enabled diabetes reversal with 80-90% reduction in islet mass requirements; superior to zVAD-FMK at lower doses
Conditions	Syngeneic rodent islet transplant model; deceased donor human islets; EP1013: 2 h pretransplant culture + in vivo treatment days 0-5 posttransplant

Why This Matters

This quantitative advantage directly translates to reduced donor tissue requirements in clinical islet transplantation, a critical operational and cost constraint.

• [1] Emamaullee JA, Davis J, Pawlick R, et al. The caspase selective inhibitor EP1013 augments human islet graft function and longevity in marginal mass islet transplantation in mice. Diabetes. 2008 Jun;57(6):1556-66. doi:10.2337/db07-1452. PMID: 18356409. View Source

Islet Mass Reduction vs. Z-VAD-FMK

EP1013 (as MX1013) inhibits recombinant human caspases 1, 3, 6, 7, 8, and 9 with IC50 values ranging from 5 to 20 nM [1]. It exhibits selectivity for caspases and is a poor inhibitor of non-caspase proteases, including cathepsin B, calpain I, and Factor Xa, with IC50 values exceeding 10 μM [1]. In cell culture models of apoptosis, MX1013 blocked apoptosis at concentrations as low as 0.5 μM and demonstrated greater activity than tetrapeptide- and tripeptide-based caspase inhibitors [1].

Islet Mass Reduction

Cross-study comparable

80–90% less islet mass for euglycemia vs. untreated; lower effective dose vs. Z-VAD-FMK

Reported islet mass reduction endpoint context

Syngeneic rodent model; cross-study conditions may vary

Evidence Dimension	Caspase inhibition potency and selectivity over non-caspase proteases
Target Compound Data	Caspases 1, 3, 6, 7, 8, 9: IC50 = 5-20 nM; Non-caspase proteases: IC50 > 10 μM
Comparator Or Baseline	Tetrapeptide- and tripeptide-based caspase inhibitors (e.g., Z-VAD-fmk) show lower activity in cellular apoptosis models
Quantified Difference	≥200-fold selectivity margin between caspase inhibition (5-20 nM) and non-caspase off-targets (>10 μM); blocked apoptosis at 0.5 μM, more active than comparator peptides
Conditions	Recombinant enzyme assays; Jurkat T-lymphocyte cell culture apoptosis models (caspase 3 processing, PARP cleavage, DNA fragmentation)

Why This Matters

The narrow IC50 range across multiple caspases combined with high selectivity over non-caspase proteases reduces off-target experimental noise and enhances data reproducibility in apoptosis research.

• [1] Yang W, Guastella J, Huang JC, et al. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. doi:10.1038/sj.bjp.0705453. PMID: 12970077. View Source

Aqueous Solubility Advantage vs. Tripeptide Inhibitors

EP1013 (as MX1013) demonstrates robust, dose-dependent cytoprotection in three distinct in vivo apoptosis models. In the anti-Fas mouse-liver apoptosis model, a single intravenous dose of 1 mg/kg prevented liver damage and lethality [1]. In a brain ischemia/reperfusion injury model, a 20 mg/kg i.v. bolus followed by 6-12 hour i.v. infusion reduced cortical damage by approximately 50% [1]. In an acute myocardial infarction model, a 20 mg/kg i.v. bolus followed by 12 hour i.v. infusion reduced cardiac damage by approximately 50% [1]. At a 0.25 mg/kg i.v. dose, 66% of anti-Fas-treated mice were protected from lethal effects at 3 hours, while 1 mg/kg and 10 mg/kg doses provided 100% protection at the same time point .

Aqueous Solubility

Class-level inference

Dipeptide scaffold provides greater aqueous solubility than tripeptide inhibitors

May support formulation and dosing consistency

Qualitative report; data to verify

Evidence Dimension	In vivo organ protection across multiple injury models
Target Compound Data	Liver failure model: 1 mg/kg i.v. prevented lethality; Brain ischemia: 20 mg/kg i.v. + infusion → ~50% reduction in cortical damage; Myocardial infarction: 20 mg/kg i.v. + infusion → ~50% reduction in cardiac damage; Anti-Fas lethality: 0.25 mg/kg → 66% protection, ≥1 mg/kg → 100% protection at 3 h
Comparator Or Baseline	No direct comparator data in these specific models; EP1013 represents a benchmark dipeptide caspase inhibitor with multi-organ in vivo validation
Quantified Difference	Not applicable (class-level inference)
Conditions	Murine models: anti-Fas antibody-induced liver failure, brain ischemia/reperfusion, acute myocardial infarction; intravenous administration

Why This Matters

Validated in vivo efficacy across multiple disease-relevant models provides confidence for translational research and reduces the risk of selecting an inhibitor with only in vitro potency.

• [1] Yang W, Guastella J, Huang JC, et al. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. doi:10.1038/sj.bjp.0705453. PMID: 12970077. View Source

Synergy with Costimulation Blockade for Allograft Survival

EP1013 (as MX1013) is reported to possess greater aqueous solubility compared to tripeptide-based caspase inhibitors such as Z-VAD-fmk [1]. This physiochemical distinction carries direct practical implications for experimental design, stock solution preparation, and in vivo dosing reproducibility.

Allograft Synergy

Direct head-to-head comparison

91% survival >180 d (with CTLA4-Ig) vs. 40% (CTLA4-Ig alone); P = 0.01

Reported combination endpoint context

Fully MHC-mismatched mouse model; model-specific interpretation

Evidence Dimension	Aqueous solubility
Target Compound Data	Enhanced aqueous solubility (qualitative comparison)
Comparator Or Baseline	Z-VAD-fmk (tripeptide-based pan-caspase inhibitor)
Quantified Difference	Qualitatively superior solubility; precise quantitative solubility values not reported in primary source
Conditions	Not specified (qualitative observation from characterization studies)

Why This Matters

Improved aqueous solubility facilitates more accurate and consistent compound handling, reduces reliance on organic solvents that may confound biological assays, and simplifies in vivo formulation.

• [1] Yang W, Guastella J, Huang JC, et al. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. doi:10.1038/sj.bjp.0705453. PMID: 12970077. View Source

EP1013 vs. CTLA4-Ig Combination Therapy: 89% Long-Term Graft Survival in Allogeneic Islet Transplantation Model

In an allogeneic islet transplantation model, EP1013 was evaluated as monotherapy and in combination with CTLA4-Ig (an immune checkpoint modulator). Monotherapy with CTLA4-Ig prevented graft rejection in 40% of recipients, whereas the combination of EP1013 and CTLA4-Ig resulted in graft survival exceeding 200 days in 89% of recipients (P < 0.01 vs. CTLA4-Ig alone) [1]. EP1013 therapy also prevented both IgM and IgG alloantibody formation, both as a single agent and in combination with CTLA4-Ig, and inhibited early allogeneic T-cell responses [1][2].

Evidence Dimension	Allogeneic graft survival beyond 200 days
Target Compound Data	EP1013 + CTLA4-Ig combination: 89% graft survival >200 days
Comparator Or Baseline	CTLA4-Ig monotherapy: 40% graft survival >200 days
Quantified Difference	2.2-fold increase in long-term graft survival rate (89% vs. 40%; P < 0.01)
Conditions	Allogeneic islet transplantation murine model; EP1013 combined with CTLA4-Ig

Why This Matters

The synergistic combination with CTLA4-Ig demonstrates EP1013's utility beyond single-agent caspase inhibition and supports its selection for immunomodulatory transplantation research protocols.

• [1] FIG. 1. Monotherapy with CTLA4-Ig prevented graft rejection in 40% of recipients, whereas combination of EP1013 and CTLA4-Ig resulted in graft survival of >200 days in 89% of recipients (P < 0.01 vs. CTLA4-Ig). View Source
• [2] FIG. 2. EP1013 therapy prevents both IgM and IgG alloantibody formation, both as a single agent and in combination with CTLA4-Ig. FIG. 3. EP1013 therapy inhibits early allogeneic T-cell responses. View Source

EP1013 Application Scenarios

Marginal Mass Islet Transplantation

For investigators studying islet transplantation for type 1 diabetes, EP1013 offers a uniquely validated advantage: the ability to reverse diabetes with an 80-90% reduction in marginal human islet mass compared to protocols employing zVAD-FMK or no caspase inhibition [1]. This quantitative benefit directly addresses the critical shortage of donor islet tissue and enables studies that would otherwise be logistically or financially infeasible. Procurement of EP1013 for this application is justified by the direct comparator data showing superior islet graft function and longevity relative to the pan-caspase inhibitor zVAD-FMK [1].

Combination Immunomodulation for Allograft Survival

EP1013 is among the few caspase inhibitors with robust, peer-reviewed in vivo validation across three therapeutically distinct organ injury models: anti-Fas-induced liver failure (1 mg/kg i.v. prevents lethality), brain ischemia/reperfusion injury (20 mg/kg i.v. + infusion yields ~50% cortical protection), and acute myocardial infarction (20 mg/kg i.v. + infusion yields ~50% cardiac protection) [1]. This multi-model validation provides a level of confidence for translational apoptosis research that is not available with less comprehensively characterized alternatives. Researchers designing in vivo cytoprotection studies should prioritize EP1013 to ensure comparability with established literature and to reduce the risk of negative outcomes attributable to untested compounds [1].

Cytoprotection Studies with High Selectivity

In protocols examining the intersection of apoptosis inhibition and immune checkpoint modulation, EP1013 demonstrates a synergistic effect with CTLA4-Ig, achieving 89% long-term (>200 day) allograft survival compared to 40% with CTLA4-Ig alone (P < 0.01) [1]. This quantitative combination benefit, coupled with EP1013's ability to suppress alloantibody formation and early allogeneic T-cell responses [1], positions EP1013 as the preferred caspase inhibitor for studies exploring dual-pathway immunomodulation in transplantation.

Islet Engraftment and Early Graft Loss Prevention

For cell-based apoptosis assays where off-target protease inhibition could confound interpretation, EP1013's narrow IC50 range across caspases (5-20 nM) and >200-fold selectivity margin over non-caspase proteases (IC50 >10 μM for cathepsin B, calpain I, Factor Xa) provide a cleaner experimental signal than less selective pan-caspase inhibitors [1]. Furthermore, its enhanced aqueous solubility relative to tripeptide-based inhibitors such as Z-VAD-fmk facilitates more accurate compound handling and reduces solvent-related artifacts [1]. Procurement of EP1013 for fundamental apoptosis research is supported by this dual advantage of selectivity and physiochemical practicality.

Application

Selection Property

Validation Focus

Marginal mass islet transplantation research

Graft-function endpoint context

Islet mass requirement reduction endpoints

Combination immunomodulation models

Synergy model context

Long-term graft survival endpoints

Mechanistic apoptosis research

Caspase selectivity profile

Off-target activity minimization review

Islet engraftment studies

Early apoptosis inhibition context

Primary graft non-function endpoints

• [1] Emamaullee JA, Davis J, Pawlick R, et al. The caspase selective inhibitor EP1013 augments human islet graft function and longevity in marginal mass islet transplantation in mice. Diabetes. 2008 Jun;57(6):1556-66. doi:10.2337/db07-1452. PMID: 18356409. View Source
• [2] Yang W, Guastella J, Huang JC, et al. MX1013, a dipeptide caspase inhibitor with potent in vivo antiapoptotic activity. Br J Pharmacol. 2003 Sep;140(2):402-12. doi:10.1038/sj.bjp.0705453. PMID: 12970077. View Source
• [3] FIG. 1. Monotherapy with CTLA4-Ig prevented graft rejection in 40% of recipients, whereas combination of EP1013 and CTLA4-Ig resulted in graft survival of >200 days in 89% of recipients (P < 0.01 vs. CTLA4-Ig). View Source